Cas no 63133-75-5 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester)

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-methylpropyl) ester
• tris(2-methylpropyl) 2-hydroxypropane-1,2,3-tricarboxylate
• Triisobutyl citrate
• Triisobutyl 2-hydroxypropane-1,2,3-tricarboxylate
• DTXCID60134971
• AS-83072
• UNII-V3VG2WN5QP
• DTXSID60212480
• NS00035312
• E77701
• V3VG2WN5QP
• 1,2,3-TRIS(2-METHYLPROPYL) 2-HYDROXY-1,2,3-PROPANETRICARBOXYLATE
• DB-257195
• AGBVGLJAIGBYAD-UHFFFAOYSA-N
• 63133-75-5
• EINECS 263-892-2
• SCHEMBL722547
• 1,2,3-PROPANETRICARBOXYLIC ACID, 2-HYDROXY-, 1,2,3-TRIS(2-METHYLPROPYL) ESTER
• +Expand

• InChIKey： AGBVGLJAIGBYAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H32O7/c1-12(2)9-23-15(19)7-18(22,17(21)25-11-14(5)6)8-16(20)24-10-13(3)4/h12-14,22H,7-11H2,1-6H3
• SMILES： CC(C)COC(=O)CC(CC(=O)OCC(C)C)(C(=O)OCC(C)C)O

Computed Properties

• Exact Mass: 360.21486
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 14
• Monoisotopic Mass: 360.214803
• Heavy Atom Count: 25
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 99.1

Experimental Properties

• PSA: 99.13
• Refractive Index: 1.462
• Boiling Point: 377.9°C at 760 mmHg
• Flash Point: 115.3°C
• Density: 1.076